![molecular formula C11H16BrClN2 B1519698 1-(4-Bromobenzyl)piperazine hydrochloride CAS No. 510725-48-1](/img/structure/B1519698.png)
1-(4-Bromobenzyl)piperazine hydrochloride
Overview
Description
1-(4-Bromobenzyl)piperazine Hydrochloride is a chemical compound useful in the synthesis of large bifunctional heterocycles used in targeted degradation of rapidly accelerated fibrosarcoma polypeptides .
Synthesis Analysis
The synthesis of this compound involves various methods including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula: C11 H15 Br N2 . Cl H. The Inchi Code for the compound is 1S/C11H15BrN2.ClH/c12-11-3-1-10 (2-4-11)9-14-7-5-13-6-8-14;/h1-4,13H,5-9H2;1H .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 291.62 .Scientific Research Applications
Synthesis and Pharmaceutical Intermediates
Synthesis of Antihypertensive Agents : Studies have explored the synthesis of compounds like "1-(4-Bromobenzyl)piperazine hydrochloride" for their potential use as intermediates in the production of antihypertensive drugs. These compounds have been evaluated for their biological activities, including their role in the synthesis of novel piperazine derivatives with potential cardiotropic and antimicrobial activities (Marvanová et al., 2016; Mokrov et al., 2019).
Development of Antimicrobial Agents : Research into the synthesis of novel 1,4-disubstituted piperazines has shown that these compounds exhibit antibacterial activities against resistant strains of bacteria, highlighting the potential for "this compound" derivatives in developing new antimicrobial therapies (Shroff et al., 2022).
Cancer Research : Certain derivatives synthesized from "this compound" have been investigated for their cytotoxicities against various cancer cell lines, demonstrating significant growth inhibitory activity and suggesting a potential application in cancer treatment strategies (Yarim et al., 2012).
Spectroscopic Analysis and Molecular Docking
Spectroscopic Investigation : Spectroscopic techniques, including FT-IR, FT-Raman, UV, NMR, and molecular docking studies, have been employed to understand the structural and electronic properties of "this compound" derivatives. These studies contribute to the understanding of the compound's potential interactions with biological targets (Subashini & Periandy, 2017).
Antioxidant Properties : Research has also been conducted on the antioxidant properties of compounds derived from "this compound", exploring their effectiveness in various applications, including as additives in fuels to improve oxidative stability (Desai et al., 2002).
Safety and Hazards
properties
IUPAC Name |
1-[(4-bromophenyl)methyl]piperazine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2.ClH/c12-11-3-1-10(2-4-11)9-14-7-5-13-6-8-14;/h1-4,13H,5-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBFYODBHQSMYIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CC=C(C=C2)Br.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00656849 | |
Record name | 1-[(4-Bromophenyl)methyl]piperazine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00656849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
510725-48-1 | |
Record name | 1-[(4-Bromophenyl)methyl]piperazine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00656849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.